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Compound of Interest

Compound Name:
3-Ethyl-1-methyl-1H-imidazol-3-

ium sodium sulfate

Cat. No.: B8234021

Get Quote

As a Senior Application Scientist, I approach the integration of novel ionic liquids (ILs) not

merely as solvent substitutions, but as fundamental redesigns of the reaction

microenvironment. CAS 674282-83-8, chemically designated as 3-Ethyl-1-methyl-1H-
imidazol-3-ium sodium sulfate (often abbreviated as [EMIM][NaSO4]), represents a highly

specialized derivative within the imidazolium-based ionic liquid family[1].

Unlike standard protic ionic liquids such as [EMIM][HSO4], the incorporation of the sodium

cation alongside the sulfate anion creates a unique mixed-salt system[2]. This configuration is

engineered for advanced applications in biphasic catalysis, green solvent extraction, and as a

supporting electrolyte in energy storage systems. By neutralizing the Brønsted acidity of the

hydrogen sulfate anion, [EMIM][NaSO4] offers a buffered, highly conductive environment with

enhanced "salting-out" capabilities for organic product recovery[3].

Physicochemical Profiling
Accurate baseline data is critical for reproducible experimental design. The following table

synthesizes the core physicochemical properties of CAS 674282-83-8[1],[4].
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Property Value / Description

CAS Registry Number 674282-83-8

Chemical Name
3-Ethyl-1-methyl-1H-imidazol-3-ium sodium

sulfate

Molecular Formula C6H11N2NaO4S

Molecular Weight 230.22 g/mol

SMILES CN1C=C=C1.O=S([O-])([O-])=O.[Na+]

Purity Standard ≥98% (Analytical Grade)

Physical State
Solid / Viscous Liquid (Highly dependent on

ambient moisture)

Solubility Profile
Miscible with H2O, MeOH, EtOH; Immiscible

with non-polar organics

Hygroscopicity Extreme (Requires inert atmosphere handling)

Mechanistic Insights: Causality in Experimental
Choices
The selection of [EMIM][NaSO4] over traditional volatile organic solvents (VOCs) or standard

ILs is driven by two primary mechanistic advantages:

Electrochemical Stability & Shear Properties: The [EMIM]+ cation provides a broad

electrochemical window and unique layering properties, resisting reduction at the cathode

while maintaining low friction coefficients under pressure[5]. The [NaSO4]- complex

facilitates high ionic mobility, making the compound an excellent supporting electrolyte for

electro-organic synthesis.

The "Salting-Out" Effect in Biphasic Catalysis: In liquid-liquid extraction and biphasic

catalysis, the high charge density of the sodium sulfate complex tightly binds water

molecules (forming a dense hydration shell). This drastically reduces the solubility of

hydrophobic organic substrates in the IL phase, driving them into a distinct organic phase.
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This enables spontaneous phase separation and simplifies product recovery without energy-

intensive distillation[3].

Experimental Workflows & Methodologies
Protocol 1: Rigorous Dehydration and Moisture Control
Causality: Imidazolium sulfates are notoriously hygroscopic. Absorbed water acts as an anti-

solvent, drastically altering viscosity, reducing the electrochemical window, and interfering with

catalytic activity[6]. This protocol ensures a self-validating moisture control loop.

Initial Transfer: Transfer the raw [EMIM][NaSO4] into a Schlenk flask within an argon-filled

glovebox to prevent initial atmospheric moisture uptake.

Vacuum Drying: Connect the flask to a high-vacuum line (< 0.1 mbar). Heat the oil bath to

80°C. Critical Step: Do not exceed 100°C, as prolonged exposure to high temperatures can

initiate thermal degradation of the imidazolium ring.

Agitation: Stir magnetically at 400 RPM for 48 hours to ensure maximum surface area

exposure and outgassing of trapped water pockets.

Validation (Karl Fischer Titration): Extract a 0.5 g aliquot under argon and perform

coulometric Karl Fischer (KF) titration.

Self-Validation Check: If H2O content is < 500 ppm, proceed to storage. If > 500 ppm,

introduce activated 3Å molecular sieves and repeat vacuum drying for 24 hours.

Storage: Seal under argon and store in a desiccator in the dark at room temperature[1].
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Self-validating dehydration workflow for hygroscopic imidazolium-based ionic liquids.

Protocol 2: Application in Biphasic Catalysis
Causality: Utilizing the salting-out effect of the [NaSO4]- anion to drive product separation and

allow for high-efficiency recycling of the ionic liquid[3].

Phase Preparation: In a jacketed reactor, dissolve the active catalyst (e.g., a transition metal

complex) into 50 mL of dehydrated [EMIM][NaSO4].

Substrate Addition: Introduce the organic substrates (e.g., alcohols and organic acids for

esterification). The mixture will initially form an emulsion under vigorous stirring (800 RPM).

Reaction Execution: Heat the reactor to 60°C for 4 hours. The IL phase stabilizes the

transition state via ion-dipole interactions.

Phase Separation: Cease stirring. The high ionic strength of the [EMIM][NaSO4] forces the

hydrophobic ester product to rapidly phase-separate into a distinct upper layer.
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Decantation & Recycling: Decant the upper product layer. The lower IL/catalyst layer can be

recycled directly for the next batch without further purification, maintaining process

economics[3].
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Mechanistic pathway of biphasic catalysis utilizing the salting-out effect of [EMIM][NaSO4].

Quality Control & Analytical Validation
To ensure the trustworthiness of the [EMIM][NaSO4] batch, rigorous QC must be maintained

before deployment in sensitive drug development workflows:

1H NMR (D2O): Verify the integrity of the imidazolium ring. Key chemical shifts should

appear at δ ~8.7 ppm (s, 1H, N-CH-N) and δ ~7.5 ppm (d, 2H, backbone CH), confirming no

degradation of the cation.

Ion Chromatography (IC): Quantify the exact stoichiometric ratio of [EMIM]+ to Na+ and

SO4(2-) to ensure no residual halides (Cl-, Br-) remain from the synthesis process. Halide

impurities severely poison transition metal catalysts and reduce the electrochemical window.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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